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Compound of Interest

Compound Name: Eicosyl methane sulfonate

Cat. No.: B15601164

Eicosyl Methane Sulfonate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on eicosyl methane
sulfonate. While comprehensive experimental data and established signaling pathways for this
specific compound are not readily available in the current scientific literature, this document
consolidates its fundamental chemical properties and provides context based on related
methanesulfonate compounds.

Chemical Identity and Properties

Eicosyl methane sulfonate, also known as 1-eicosanol, methanesulfonate or eicosyl
mesylate, is the ester of eicosanol (a 20-carbon fatty alcohol) and methanesulfonic acid.[1] Its
long aliphatic chain suggests it is a lipophilic molecule.

Below is a summary of its key chemical identifiers and properties.
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Property Value Source

CAS Number 3381-25-7 [11[2][3]

Molecular Formula C21H4403S [11[2][3]

Molecular Weight 376.64 g/mol [11[3]
1-Eicosanol,

Synonyms methanesulfonate; Eicosyl [1]
mesylate

Research Applications and Experimental Data

An extensive review of scientific literature and chemical databases did not yield specific
experimental protocols or in-depth research applications for eicosyl methane sulfonate. The
compound is primarily available from chemical suppliers for research purposes, indicating its
potential use as a chemical intermediate or a component in lipid-based research.[1][2][3]
However, specific studies detailing its biological activity, mechanism of action, or use in drug
development are not publicly available at this time.

Context from Related Methanesulfonates

While data on eicosyl methane sulfonate is scarce, other short-chain alkyl
methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate
(EMS), are well-characterized as potent DNA alkylating agents. These compounds are widely
used in genetic and cancer research to induce mutations and study DNA repair pathways.

It is crucial to note that the biological activity of eicosyl methane sulfonate may differ
significantly from that of its short-chain counterparts due to its long eicosyl (C20) chain. This
substantial aliphatic moiety will dominate the molecule's physicochemical properties, such as
solubility and cell membrane interactions, likely leading to a different pharmacological and
toxicological profile. Direct extrapolation of data from MMS or EMS to eicosyl methane
sulfonate is not advisable without supporting experimental evidence.

Signaling Pathways and Experimental Workflows
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Due to the lack of specific research on eicosyl methane sulfonate, no established signaling
pathways or experimental workflows involving this compound can be provided.

For illustrative purposes only, a conceptual workflow for the initial screening of a novel lipid-
based compound is presented below. This is a generalized diagram and does not represent
any published experimental protocol for eicosyl methane sulfonate.
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Conceptual workflow for initial compound screening.
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Conclusion

Eicosyl methane sulfonate is a defined chemical entity with a known CAS number and
molecular weight. However, there is a notable absence of published research detailing its
biological effects, experimental uses, or relevant signaling pathways. Researchers and drug
development professionals interested in this compound will likely need to undertake
foundational studies to characterize its properties and potential applications. The information on
related short-chain methanesulfonates should be treated with caution and is not directly
applicable to the eicosyl derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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